Cas no 648924-51-0 (Benzamide, 2-hydroxy-N-[3-[2-(2-methoxyphenyl)ethoxy]phenyl]-)

Benzamide, 2-hydroxy-N-[3-[2-(2-methoxyphenyl)ethoxy]phenyl]- structure
648924-51-0 structure
Product name:Benzamide, 2-hydroxy-N-[3-[2-(2-methoxyphenyl)ethoxy]phenyl]-
CAS No:648924-51-0
MF:C22H21NO4
MW:363.40644
CID:412114
PubChem ID:57721660

Benzamide, 2-hydroxy-N-[3-[2-(2-methoxyphenyl)ethoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 2-hydroxy-N-[3-[2-(2-methoxyphenyl)ethoxy]phenyl]-
    • 2-hydroxy-N-[3-[2-(2-methoxyphenyl)ethoxy]phenyl]benzamide
    • DTXSID40727709
    • 2-Hydroxy-N-{3-[2-(2-methoxyphenyl)ethoxy]phenyl}benzamide
    • 648924-51-0
    • SCHEMBL13812765
    • Inchi: InChI=1S/C22H21NO4/c1-26-21-12-5-2-7-16(21)13-14-27-18-9-6-8-17(15-18)23-22(25)19-10-3-4-11-20(19)24/h2-12,15,24H,13-14H2,1H3,(H,23,25)
    • InChI Key: LUUTXIWQOHFOGS-UHFFFAOYSA-N
    • SMILES: COC1=CC=CC=C1CCOC2=CC=CC(=C2)NC(=O)C3=CC=CC=C3O

Computed Properties

  • Exact Mass: 363.14713
  • Monoisotopic Mass: 363.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • PSA: 67.79

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